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Compound of Interest

Compound Name: Proxan

Cat. No.: B089752 Get Quote

For researchers, scientists, and drug development professionals, it is crucial to note that

Proxan-sodium, chemically known as sodium isopropyl xanthate (SIPX), is primarily an

industrial chemical with extensive use in the mining industry as a flotation agent for the

separation of sulfide ores.[1][2][3][4][5] While one source mentions its use in the synthesis of

certain pharmaceuticals, there is a significant lack of publicly available experimental data

validating its direct use in biological research, drug development studies, or the modulation of

cellular signaling pathways.

This guide addresses the available information on Proxan-sodium and clarifies its primary

applications, highlighting the absence of data relevant to a direct comparison with therapeutic

alternatives in a research or clinical context.

Chemical Properties and Industrial Use
Proxan-sodium is an organosulfur compound that functions as a collector in mineral flotation.

[4] Its effectiveness lies in its ability to selectively bind to the surface of metal sulfide particles,

rendering them hydrophobic. These hydrophobic particles then attach to air bubbles and float

to the surface, allowing for their separation from the rest of the ore.[5]
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Property Value

Chemical Name Sodium isopropyl xanthate

Synonyms Proxan-sodium, SIPX

CAS Number 140-93-2

Molecular Formula C4H7NaOS2

Appearance Light yellow to green powder or pellets

Solubility Readily soluble in water

The primary application of Proxan-sodium is in froth flotation, a process central to the mining

industry for concentrating minerals such as copper, lead, and zinc.[2][3]

Below is a simplified workflow illustrating the role of Proxan-sodium in the mineral flotation

process.
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Simplified workflow of mineral flotation using Proxan-sodium.

Toxicological Profile
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The available data on Proxan-sodium is predominantly focused on its toxicological and

hazardous properties due to its widespread industrial use. It is classified as harmful if

swallowed and causes skin irritation.[6][7][8] In acidic conditions, it can decompose to produce

carbon disulfide, a toxic and flammable gas.[1][3]

Acute Toxicity:

Oral LD50 (rat): 1250 mg/kg bw.[6]

Human Toxicity: Mild dermatitis has been observed.[9] The probable oral lethal dose in

humans is estimated to be between 50-500 mg/kg.[9]

Lack of Data in a Drug Development Context
Extensive searches for experimental data, comparative studies, and detailed protocols for

Proxan-sodium in the context of drug development, cellular biology, or pharmacology did not

yield any significant results. The core requirements of this guide—to provide comparative

performance data against other therapeutic alternatives and detail experimental protocols—

cannot be fulfilled due to the absence of such research in the public domain.

There is no evidence to suggest that Proxan-sodium is used as an experimental compound to

study signaling pathways in a biological context. Therefore, the creation of diagrams for

signaling pathways involving Proxan-sodium is not possible based on the current scientific

literature.

Alternatives in Research
Given the industrial nature of Proxan-sodium, researchers and drug development

professionals would not consider it an alternative to established research compounds or

therapeutic agents. The selection of an appropriate compound for research is highly dependent

on the specific biological target and pathway being investigated.

Conclusion
Proxan-sodium (sodium isopropyl xanthate) is a well-characterized industrial chemical with a

primary role in the mining industry. While its chemical properties and toxicological profile are

documented, there is no scientific basis to present it as a compound for validation in
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experimental drug development or for comparison with therapeutic alternatives. The

information available is not relevant to the typical research interests of scientists and

professionals in the pharmaceutical and biotechnology sectors. Researchers are advised to

consult pharmacological databases and scientific literature for compounds relevant to their

specific areas of study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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